Cas no 89836-93-1 (L-Leucine-2-d1)

L-Leucine-2-d1 structure

Product Name:L-Leucine-2-d1

CAS No:89836-93-1

MF:C₆H₁₃NO₂

MW:132.179083585739

CID:720826

Update Time:2023-11-22

L-Leucine-2-d1 Chemical and Physical Properties

Names and Identifiers

- L-Leucine-2-d
- L-[2-2H]Leucine
- L-Leucine-2-d1
- Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1/i5D
- InChI Key： ROHFNLRQFUQHCH-VXNMYXNSSA-N
- SMILES： [C@@]([2H])(N)(C(=O)O)CC(C)C

Experimental Properties

Melting Point: >300 °C(lit.)

L-Leucine-2-d1 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	L330116-2.5mg	L-Leucine-2-d1	89836-93-1	2.5mg	$ 64.00	2023-09-07
TRC	L330116-5mg	L-Leucine-2-d1	89836-93-1	5mg	$ 81.00	2023-09-07
TRC	L330116-25mg	L-Leucine-2-d1	89836-93-1	25mg	$167.00	2023-05-18

L-Leucine-2-d1 Production Method

Production Method 1

61-90-5

89836-93-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen , Water-d2 Catalysts: Ruthenium ; 72 h, 70 °C; 70 °C → rt
1.2 Reagents: Dowex 50W-X8 ; pH 5 - 6, rt

Reference

: Development and Scale-Up of Stereoretentive α-Deuteration of Amines

Michelotti, Alessia; Rodrigues, Fabien; Roche, Maxime, Organic Process Research & Development, 2017, 21(11), 1741-1744

Production Method 2

61-90-5

89836-93-1

Reaction Conditions

1.1 Reagents: Water-d2 Catalysts: 3,5-Dichlorosalicylaldehyde , (4S,5S)-4,5-Dihydro-4,5-di-2-naphthalenyl-1H-imidazol-2-amine Solvents: Chloroform-d ; 23 h, rt

Reference

: Catalytic stereoinversion of L-alanine to deuterated D-alanine

Moozeh, Kimia; So, Soon Mog; Chin, Jik, Angewandte Chemie, 2015, 54(32), 9381-9385

Production Method 3

2411258-77-8

89836-93-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 30 min, 80 °C

Reference

: Synthesis of enantioenriched α-deuterated α-amino acids enabled by an organophotocatalytic radical approach

Ji, Peng; Zhang, Yueteng; Dong, Yue; Huang, He; Wei, Yongyi; et al, Organic Letters, 2020, 22(4), 1557-1562

Production Method 4

61-90-5

89836-93-1

Reaction Conditions

1.1 Reagents: Deuterium Catalysts: Ruthenium Solvents: Water-d2 ; 36 h, 2 bar, 55 °C

Reference

: Enantiospecific C-H activation using ruthenium nanocatalysts

Taglang, Celine; Martinez-Prieto, Luis Miguel; del Rosal, Iker; Maron, Laurent; Poteau, Romuald; et al, Angewandte Chemie, 2015, 54(36), 10474-10477

Production Method 5

61-90-5

89836-93-1

Reaction Conditions

1.1 Reagents: Water-d2 , Tryptophanase

Reference

: Preparation of α-deuterated L-amino acids by E. coli cells containing tryptophanase

Faleev, N. G.; Ruvinov, S. B.; Saporovskaya, M. B.; Belikov, V. M.; Zakomyrdina, L. N.; et al, Izvestiya Akademii Nauk SSSR, 1989, (10), 2341-3